Aluminum chloride
Aluminum chloride
Aluminum chloride, anhydrous appears as a white to gray powder with a pungent odor. Corrosive to tissue and toxic by ingestion.
Aluminum chloride, solution appears as a straw-colored liquid. Denser than water. Contact may cause severe irritation to skin, eyes, and mucous membranes. May be toxic by ingestion.
Aluminium trichloride is an aluminium coordination entity. It has a role as a Lewis acid.
Aluminum chloride is a chemical compound with the chemical formula AlCl3. When contaminated with iron chloride, it often displays a yellow color compared to the white pure compound. It is used in various chemical applications as a Lewis base, with anhydrous aluminium trichloride being the most commonly used Lewis acid. It may also be found in over-the-counter as an antiperspirant or prescription products as an antihemorrhagic agent. In antiperspirant products, FDA approves the use of aluminum chloride as an active ingredient up to 15%, calculated on the hexahydrate form, in an aqueous solution nonaerosol dosage form.
Aluminium chloride is a chloride of aluminum. It is probably the most commonly used Lewis acid and also one of the most powerful. It finds widespread application in the chemical industry as the classic catalyst for Friedel-Crafts reactions, both acylations and alkylations. It also finds use in polymerization and isomerization reactions of hydrocarbons. Aluminium chloride, often in the form of derivatives such as aluminium chlorohydrate, is a common component in antiperspirants at low concentrations. Aluminum is the most abundant metal in the earth's crust and is always found combined with other elements such as oxygen, silicon, and fluorine. (L739, L740, L751)
A compound with the chemical formula AlCl3; the anhydrous salt is used as a catalyst in organic chemical synthesis, and hydrated salts are used topically as antiperspirants, and for the management of HYPERHYDROSIS.
Aluminum chloride, solution appears as a straw-colored liquid. Denser than water. Contact may cause severe irritation to skin, eyes, and mucous membranes. May be toxic by ingestion.
Aluminium trichloride is an aluminium coordination entity. It has a role as a Lewis acid.
Aluminum chloride is a chemical compound with the chemical formula AlCl3. When contaminated with iron chloride, it often displays a yellow color compared to the white pure compound. It is used in various chemical applications as a Lewis base, with anhydrous aluminium trichloride being the most commonly used Lewis acid. It may also be found in over-the-counter as an antiperspirant or prescription products as an antihemorrhagic agent. In antiperspirant products, FDA approves the use of aluminum chloride as an active ingredient up to 15%, calculated on the hexahydrate form, in an aqueous solution nonaerosol dosage form.
Aluminium chloride is a chloride of aluminum. It is probably the most commonly used Lewis acid and also one of the most powerful. It finds widespread application in the chemical industry as the classic catalyst for Friedel-Crafts reactions, both acylations and alkylations. It also finds use in polymerization and isomerization reactions of hydrocarbons. Aluminium chloride, often in the form of derivatives such as aluminium chlorohydrate, is a common component in antiperspirants at low concentrations. Aluminum is the most abundant metal in the earth's crust and is always found combined with other elements such as oxygen, silicon, and fluorine. (L739, L740, L751)
A compound with the chemical formula AlCl3; the anhydrous salt is used as a catalyst in organic chemical synthesis, and hydrated salts are used topically as antiperspirants, and for the management of HYPERHYDROSIS.
Brand Name:
Vulcanchem
CAS No.:
7446-70-0
VCID:
VC21202579
InChI:
InChI=1S/Al.3ClH/h;3*1H/q+3;;;/p-3
SMILES:
[Al](Cl)(Cl)Cl
Molecular Formula:
AlCl3
Molecular Weight:
133.34 g/mol
Aluminum chloride
CAS No.: 7446-70-0
Cat. No.: VC21202579
Molecular Formula: AlCl3
Molecular Weight: 133.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Aluminum chloride, anhydrous appears as a white to gray powder with a pungent odor. Corrosive to tissue and toxic by ingestion. Aluminum chloride, solution appears as a straw-colored liquid. Denser than water. Contact may cause severe irritation to skin, eyes, and mucous membranes. May be toxic by ingestion. Aluminium trichloride is an aluminium coordination entity. It has a role as a Lewis acid. Aluminum chloride is a chemical compound with the chemical formula AlCl3. When contaminated with iron chloride, it often displays a yellow color compared to the white pure compound. It is used in various chemical applications as a Lewis base, with anhydrous aluminium trichloride being the most commonly used Lewis acid. It may also be found in over-the-counter as an antiperspirant or prescription products as an antihemorrhagic agent. In antiperspirant products, FDA approves the use of aluminum chloride as an active ingredient up to 15%, calculated on the hexahydrate form, in an aqueous solution nonaerosol dosage form. Aluminium chloride is a chloride of aluminum. It is probably the most commonly used Lewis acid and also one of the most powerful. It finds widespread application in the chemical industry as the classic catalyst for Friedel-Crafts reactions, both acylations and alkylations. It also finds use in polymerization and isomerization reactions of hydrocarbons. Aluminium chloride, often in the form of derivatives such as aluminium chlorohydrate, is a common component in antiperspirants at low concentrations. Aluminum is the most abundant metal in the earth's crust and is always found combined with other elements such as oxygen, silicon, and fluorine. (L739, L740, L751) A compound with the chemical formula AlCl3; the anhydrous salt is used as a catalyst in organic chemical synthesis, and hydrated salts are used topically as antiperspirants, and for the management of HYPERHYDROSIS. |
|---|---|
| CAS No. | 7446-70-0 |
| Molecular Formula | AlCl3 |
| Molecular Weight | 133.34 g/mol |
| IUPAC Name | trichloroalumane |
| Standard InChI | InChI=1S/Al.3ClH/h;3*1H/q+3;;;/p-3 |
| Standard InChI Key | VSCWAEJMTAWNJL-UHFFFAOYSA-K |
| Impurities | The main impurity is iron (0.05 wt % max or 0.01 wt % for resublimed product) Impurities: ferric chloride; free aluminum; insolubles IMPURITIES: FERRIC CHLORIDE, 0.08%; SILICON CHLORIDE, 0.02%; SODIUM CHLORIDE, 0.02% |
| SMILES | [Al](Cl)(Cl)Cl |
| Canonical SMILES | [Al](Cl)(Cl)Cl |
| Boiling Point | 230 °F at 760 mmHg (USCG, 1999) 182.7 °C at 752 mm Hg /Sublimation temperature/ |
| Colorform | White when pure; ordinarily gray or yellow to greenish White, hexagonal crystals or powder White or colorless hexagonal deliquescent or moisture sensitive plates |
| Melting Point | 381 °F (USCG, 1999) -30 °F (USCG, 1999) 192.6 °C MP: 190 °C at 2.5 atmospheres, sublimes readily at 178 °C /Aluminum chloride anhydrous/ MP: decomposes /Aluminum chloride hydrate/ |
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